Cas no 116758-05-5 (Pyrrolo[1,2-a]pyrazine-4-carboxaldehyde)

• Product Name: Pyrrolo[1,2-a]pyrazine-4-carboxaldehyde
• CAS No: 116758-05-5
• MF: C₈H₆N₂O
• MW: 146.14604139328
• CID: 131370
• PubChem ID: 10820677
• Update Time: 2025-04-19

Pyrrolo[1,2-a]pyrazine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-4-carboxaldehyde
• pyrrolo[1,2-a]pyrazine-4-carbaldehyde
• Pyrrolo[1,2-a]pyrazine-4-carboxaldehyde (9CI)
• 116758-05-5
• DTXSID10445281

• Inchi： 1S/C8H6N2O/c11-6-8-5-9-4-7-2-1-3-10(7)8/h1-6H
• InChI Key： NHOSPDXZJOXFJX-UHFFFAOYSA-N
• SMILES： O=CC1=CN=CC2=CC=CN21

Computed Properties

• Exact Mass: 146.04808
• Monoisotopic Mass: 146.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.4Ų

Experimental Properties

• PSA: 34.37